Cas no 1018995-75-9 (1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine)

1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine is a structurally distinct heterocyclic compound featuring a pyrazole core linked to a piperidine-3-amine moiety via a methylene bridge. Its molecular architecture, incorporating both nitrogen-rich rings, suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis. The presence of multiple methyl groups enhances steric and electronic stability, while the piperidin-3-amine functionality offers a versatile handle for further derivatization. This compound may exhibit favorable physicochemical properties, such as improved solubility or bioavailability, depending on its application. Its precise reactivity and selectivity make it a candidate for targeted molecular design in medicinal chemistry or catalysis. Further studies are required to fully elucidate its synthetic and functional potential.
1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine structure
1018995-75-9 structure
Product Name:1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine
CAS No:1018995-75-9
MF:C12H22N4
MW:222.329882144928
CID:5015339
Update Time:2025-10-22

1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine
    • 1-[(1,3,5-trimethylpyrazol-4-yl)methyl]piperidin-3-amine
    • 1-[(trimethyl-1H-pyrazol-4-yl)methyl]piperidin-3-amine
    • 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine
    • Inchi: 1S/C12H22N4/c1-9-12(10(2)15(3)14-9)8-16-6-4-5-11(13)7-16/h11H,4-8,13H2,1-3H3
    • InChI Key: PQEHYBDDXZAOHF-UHFFFAOYSA-N
    • SMILES: N1(CC2C(C)=NN(C)C=2C)CCCC(C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 233
  • XLogP3: 0.5
  • Topological Polar Surface Area: 47.1

1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine Pricemore >>

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Additional information on 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine

Comprehensive Overview of 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine (CAS No. 1018995-75-9)

1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine, with the CAS number 1018995-75-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The unique structural features of this molecule, including the trimethylpyrazole and piperidine moieties, make it a promising candidate for various therapeutic and industrial applications.

In recent years, the demand for piperidine-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine because of its potential role as a building block for more complex molecules. Its CAS number 1018995-75-9 is frequently searched in academic and industrial databases, reflecting its growing importance. The compound's molecular structure allows for modifications that can enhance its bioavailability and target specificity, making it a valuable asset in drug design.

The synthesis of 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine involves multi-step organic reactions, often starting from readily available precursors. The trimethylpyrazole group is known for its stability and electron-rich properties, which can influence the compound's reactivity and interaction with biological targets. This has led to increased interest in its potential applications in central nervous system (CNS) disorders, a hot topic in current pharmaceutical research. Users often search for terms like "piperidine derivatives in CNS drugs" or "trimethylpyrazole applications," highlighting the relevance of this compound in modern science.

Another area where 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine shows promise is in the field of catalysis. The compound's unique structure can act as a ligand or catalyst in various chemical reactions, contributing to greener and more efficient synthetic processes. This aligns with the growing trend of sustainable chemistry, a topic frequently discussed in scientific communities and search engines. Researchers are exploring how such compounds can reduce waste and energy consumption, addressing global concerns about environmental impact.

From a commercial perspective, CAS No. 1018995-75-9 is often listed in chemical catalogs as a high-purity reagent for research purposes. Its molecular weight and physical properties are well-documented, making it easier for scientists to incorporate it into their experiments. The compound's stability under standard laboratory conditions further enhances its appeal. Common search queries include "buy 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine" and "suppliers of CAS 1018995-75-9," indicating its practical utility in the chemical industry.

In conclusion, 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-amine (CAS No. 1018995-75-9) represents a fascinating intersection of chemistry and pharmacology. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in areas like drug development and catalysis. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and sustainability.

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